![molecular formula C8H10O3 B133795 Ethyl 4-methylfuran-3-carboxylate CAS No. 154222-96-5](/img/structure/B133795.png)
Ethyl 4-methylfuran-3-carboxylate
Overview
Description
Ethyl 4-methylfuran-3-carboxylate is a chemical compound with the formula C8H10O3 . It belongs to the class of organic compounds known as furans . Furans are compounds containing a five-membered aromatic ring with four carbon atoms and one oxygen atom .
Synthesis Analysis
Polysubstituted furans, including Ethyl 4-methylfuran-3-carboxylate, can be prepared in moderate to good yields from various sulfur ylides and alkyl acetylenic carboxylates . The direct reactions of dimethylsulfonium acylmethylides with dialkyl acetylenedicarboxylates can afford dialkyl furan-3,4-dicarboxylates through a tandem sequence of Michael addition, intramolecular nucleophilic addition, 4p ring opening, intramolecular Michael addition, and elimination .Molecular Structure Analysis
The molecular structure of Ethyl 4-methylfuran-3-carboxylate consists of a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom . The furan ring is substituted with an ethyl group, a methyl group, and a carboxylate group .Chemical Reactions Analysis
The synthesis of Ethyl 4-methylfuran-3-carboxylate involves reactions of sulfur ylides and alkynes . One powerful method to construct the furan motif involves the precious metal gold-catalyzed addition of sulfur ylides to terminal alkynes in an inter- or intra-molecular reaction .Scientific Research Applications
Synthesis of Functionalized Compounds
Ethyl 4-methylfuran-3-carboxylate is utilized in the synthesis of various functionalized compounds. For instance, it acts as a 1,4-dipole synthon in a phosphine-catalyzed [4 + 2] annulation, leading to the formation of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high yields and regioselectivity (Zhu, Lan, & Kwon, 2003). This demonstrates its role in creating structurally complex molecules.
Reactions with Halomethyl Derivatives
Ethyl 5-isobutyl-2-methylfuran-3-carboxylate, a related derivative, undergoes selective bromination and rearrangement processes. These reactions lead to various furan derivatives with potential applications in chemical synthesis (Pevzner, 2003).
Enzymatic Resolution and Optical Activity
The compound's esters have been synthesized and characterized for their absolute configuration using enzymatic resolution methods. This research provides insights into the optical activity and potential applications of these esters in chiral chemistry (Coriani et al., 2009).
Phosphorylation and Synthesis Techniques
Ethyl 4-methylfuran-3-carboxylate derivatives are involved in phosphorylation reactions, leading to the synthesis of various phosphonate and phosphite derivatives. These reactions have broad implications in organic synthesis and medicinal chemistry (Pevzner, 2007).
Application in Corrosion Inhibition
Derivatives of ethyl 4-methylfuran-3-carboxylate, such as ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate, have been studied for their properties as corrosion inhibitors. These compounds have shown effectiveness in protecting mild steel, highlighting their industrial applications (Dohare et al., 2017).
Biomass-derived Applications
A derivative of ethyl 4-methylfuran-3-carboxylate, ethyl 5-(chloromethyl)furan-2-carboxylate, has been used in electrochemical reductions to expand the derivative scope of biomass-derived molecules (Ling et al., 2022).
Safety and Hazards
Ethyl 4-methylfuran-3-carboxylate has several safety precautions associated with it. It is recommended to keep the compound away from heat/sparks/open flames/hot surfaces and to avoid breathing its dust/fume/gas/mist/vapours/spray . It is also advised to wear protective gloves/protective clothing/eye protection/face protection when handling this compound .
properties
IUPAC Name |
ethyl 4-methylfuran-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3/c1-3-11-8(9)7-5-10-4-6(7)2/h4-5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIMHKAPKGFWTRA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=COC=C1C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-methylfuran-3-carboxylate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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